Cas no 1803441-23-7 (3-Cyano-4,5-dimethyl-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-4,5-dimethyl-2-(trifluoromethoxy)pyridine
• CAS No: 1803441-23-7
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4911374
• Update Time: 2023-08-21

3-Cyano-4,5-dimethyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4,5-dimethyl-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7F3N2O/c1-5-4-14-8(15-9(10,11)12)7(3-13)6(5)2/h4H,1-2H3
• InChI Key： RTFXOSUIQLFXII-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C)C(C)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 2.8
• Topological Polar Surface Area: 45.9